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Compound of Interest

Compound Name: N-Benzylidene-tert-butylamine

Cat. No.: B1206100

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential information for the safe handling
and disposal of N-Benzylidene-tert-butylamine, including personal protective equipment
(PPE) recommendations and operational plans.

Physicochemical Properties

A clear understanding of the substance's properties is critical for safe handling. The following
table summarizes the key physicochemical data for N-Benzylidene-tert-butylamine.
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Property Value

CAS Number 6852-58-0[1]

Molecular Formula Ci1HisN[1]

Molecular Weight 161.24 g/mol [2]

Appearance Clear, colorless to yellow liquid
Density 0.906 g/mL at 25°CJ[1]

Boiling Point 209°C[1]

Melting Point -30°C[1]

Flash Point 78°C (172.4°F) - closed cup
Refractive Index n20/D 1.52[1]

Hazard Identification and Personal Protective
Equipment (PPE)

N-Benzylidene-tert-butylamine is classified as a hazardous substance. It is harmful if
swallowed, causes skin and eye irritation, may cause an allergic skin reaction, and is
suspected of causing cancer. It may also cause respiratory irritation. Therefore, strict
adherence to PPE guidelines is mandatory.
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Hazard Classification GHS Pictograms
Acute Toxicity, Oral (Category 4) GHSO07
Skin Irritation (Category 2) GHSO07
Eye Irritation (Category 2) GHSO07
Respiratory Sensitization (Category 1) GHSO08
Skin Sensitization (Category 1) GHSO07
Carcinogenicity (Category 2) GHSO08
Specific Target Organ Toxicity — Single
P J 9 y I GHSO07
Exposure (Category 3), Respiratory System
Required Personal Protective Equipment:
Protection Type Specification
Eye Protection Chemical safety goggles or a face shield.[1]

) Chemical-resistant gloves (e.g., nitrile rubber).
Hand Protection
Inspect gloves before use.[1]

Laboratory coat, long-sleeved clothing, and
Skin and Body Protection closed-toe shoes. Consider additional protective

clothing if splashing is a risk.

A NIOSH-approved respirator with an
) ) appropriate cartridge (e.g., type ABEK) is
Respiratory Protection _ o ,
necessary if working in a poorly ventilated area

or when vapors/aerosols may be generated.[1]

Operational Plan: Step-by-Step Handling and
Disposal

A systematic approach to handling and disposal minimizes risks. The following workflow
outlines the necessary steps.
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Workflow for Handling N-Benzylidene-tert-butylamine

Preparation

1. Don Appropriate PPE

l

2. Work in a Ventilated Area

:

3. Assemble All Necessary Equipment

Handling

4. Carefully Transfer the Chemical

:

5. Perform Experimental Procedures

Decontaminatjon & Cleanup

6. Decontaminate Glassware and Surfaces

:

7. Remove PPE Correctly

Waste Disposal

8. Segregate and Label Hazardous Waste

:

9. Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe Handling Workflow
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Experimental Protocols:
1. Preparation:

o Don Appropriate PPE: Before entering the laboratory, ensure all required PPE is worn
correctly as detailed in the table above.

o Work in a Ventilated Area: All handling of N-Benzylidene-tert-butylamine must be
conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[3]

o Assemble All Necessary Equipment: Gather all required glassware, reagents, and waste
containers to avoid leaving the designated work area during the experiment.

2. Handling:

o Carefully Transfer the Chemical: Use appropriate tools, such as a pipette or a syringe, to
transfer the liquid. Avoid splashing.

o Perform Experimental Procedures: Conduct the experiment as planned, maintaining
awareness of the chemical's hazards.

3. Decontamination & Cleanup:

o Decontaminate Glassware and Surfaces: Thoroughly clean all contaminated glassware and
work surfaces with an appropriate solvent.

» Remove PPE Correctly: Remove gloves and other PPE in a manner that avoids
contaminating your skin. Wash hands thoroughly after handling the chemical.

4. Waste Disposal:

e Segregate and Label Hazardous Waste: Collect all waste containing N-Benzylidene-tert-
butylamine in a designated, properly labeled, and sealed hazardous waste container.[4] Do
not mix with other waste streams unless compatible.

» Dispose of Waste via Approved Channels: Dispose of the hazardous waste through your
institution's environmental health and safety office, following all local, state, and federal
regulations.[4]
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First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.[3]

« If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water.
If skin irritation or a rash occurs, get medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[5]

By adhering to these safety protocols and operational plans, you can significantly mitigate the
risks associated with handling N-Benzylidene-tert-butylamine and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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